Cas no 941999-47-9 (1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 941999-47-9
• MF: C₂₃H₂₅N₃O₂
• MW: 375.463505506516
• CID: 5506317
• Update Time: 2025-10-29

1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-N-(2-phenylethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C23H25N3O2/c1-28-20-11-9-19(10-12-20)22-21-8-5-15-25(21)16-17-26(22)23(27)24-14-13-18-6-3-2-4-7-18/h2-12,15,22H,13-14,16-17H2,1H3,(H,24,27)
• InChI Key： JUHIXIAETONWQM-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NCCC1=CC=CC=C1)=O)C2C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Comprehensive Overview of 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 941999-47-9)

The compound 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 941999-47-9) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrrolopyrazine derivative is characterized by its unique structural framework, which combines a methoxyphenyl group and a phenylethyl side chain, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has surged, driven by the need for innovative drug discovery. The compound's carboxamide moiety is a key feature that enhances its binding affinity to target proteins, a topic frequently searched in AI-driven drug design platforms. This aligns with the growing trend of using computational chemistry and machine learning to predict molecular interactions, a hot topic among researchers and pharmaceutical companies.

The synthesis of CAS No. 941999-47-9 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Its pyrrolopyrazine core is synthesized through cyclization strategies, a process that has been optimized in recent studies to reduce environmental impact—a concern frequently raised in green chemistry forums. This aspect resonates with the increasing emphasis on sustainable synthesis methods, a priority for modern laboratories.

From a pharmacological perspective, 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide exhibits intriguing bioactivity profiles. Preliminary studies suggest its potential in modulating central nervous system (CNS) targets, a area of high interest given the rise in neurological disorder research. Questions like "How do pyrrolopyrazine derivatives affect neurotransmitter systems?" are commonly explored in academic and industrial settings, reflecting the compound's relevance in contemporary neuroscience.

The compound's 4-methoxyphenyl group contributes to its lipophilicity, a property critical for blood-brain barrier penetration—a frequently searched topic in drug delivery optimization. This feature makes it a subject of interest in the development of CNS-targeting therapeutics, a niche that has seen exponential growth due to the unmet needs in treating neurodegenerative diseases. Additionally, its N-phenylethyl side chain is often discussed in structure-activity relationship (SAR) studies, a cornerstone of modern medicinal chemistry.

Analytical characterization of CAS No. 941999-47-9 typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for ensuring the compound's purity and structural integrity, topics that dominate quality control discussions in pharmaceutical manufacturing. The integration of AI-assisted spectral analysis for such compounds is another emerging trend, bridging the gap between traditional analytical chemistry and cutting-edge technology.

In the context of intellectual property, 1-(4-methoxyphenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide has been the subject of several patent applications, highlighting its commercial potential. The rise of precision medicine and personalized therapeutics has further amplified interest in such molecules, as they offer tailored solutions for complex diseases. This aligns with the increasing number of searches for "novel small molecule inhibitors" and "next-generation pharmacophores," indicating a shift toward targeted drug development.

From a regulatory standpoint, the compound's non-hazardous nature (as per available data) makes it suitable for research applications without stringent restrictions. This is a critical consideration for laboratories focusing on high-throughput screening and compound libraries, where safety and compliance are paramount. The compound's stability under standard laboratory conditions also makes it a practical choice for long-term studies, a factor often queried in research feasibility assessments.

Future research directions for 941999-47-9 may include exploring its kinase inhibition potential or its role in cell signaling pathways, both of which are trending topics in molecular biology. The compound's versatility also opens doors for structure-based drug design initiatives, particularly in the era of cryo-EM and molecular docking technologies. As the scientific community continues to unravel its mechanisms, this pyrrolopyrazine carboxamide derivative is poised to remain a focal point in innovative therapeutic development.